Cas no 330786-25-9 (PCI 29732)

PCI 29732 Properties

Names and Identifiers

• PCI 29732
• PCI-29732
• 1-Cyclopentyl-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-cyclopentyl-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• 4-amino-1-cyclopentyl-3-(4-phenoxyphenyl)-1h-pyrazolo[3,4-d]pyrimidine
• BCP30138
• PCI29732
• BDBM50388180
• s6725
• PCI 29732; PCI29732
• +Expand

• MDL： MFCD25976874
• InChIKey： GMJUPMONHWAZCP-UHFFFAOYSA-N
• Inchi： 1S/C22H21N5O/c23-21-19-20(26-27(16-6-4-5-7-16)22(19)25-14-24-21)15-10-12-18(13-11-15)28-17-8-2-1-3-9-17/h1-3,8-14,16H,4-7H2,(H2,23,24,25)
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C2=C(N([H])[H])N=C([H])N=C2N(C2([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])N=1

Computed Properties

• Exact Mass: 371.17461031 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 371.17461031 g/mol
• Heavy Atom Count: 28
• Complexity: 499
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 78.8
• Molecular Weight: 371.4

Experimental Properties

• Solubility: Insuluble (1.9E-4 g/L) (25 ºC),
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),